![molecular formula C12H16Br2ClNO B1456138 4-[(2,4-Dibromophenoxy)methyl]piperidine hydrochloride CAS No. 1220019-36-2](/img/structure/B1456138.png)
4-[(2,4-Dibromophenoxy)methyl]piperidine hydrochloride
Overview
Description
4-[(2,4-Dibromophenoxy)methyl]piperidine hydrochloride (4-[(2,4-DBrP)MP]HCl) is a synthetic organic compound that has been used in a variety of laboratory experiments and scientific research applications. It is a halogenated analog of the piperidine molecule, which is found in many natural alkaloids. 4-[(2,4-DBrP)MP]HCl has been found to have a wide range of biochemical and physiological effects due to its ability to interact with several biological systems.
Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives are pivotal in the pharmaceutical industry, serving as essential building blocks for drug construction. The compound can be utilized in the synthesis of various drugs due to its structural versatility. It’s particularly valuable in creating molecules with potential pharmacological activities, such as antipsychotics, analgesics, and antihypertensive agents .
Anticancer Agents
The piperidine moiety is a common feature in many anticancer drugs. Researchers can explore “4-[(2,4-Dibromophenoxy)methyl]piperidine hydrochloride” for its potential to inhibit cancer cell growth or induce apoptosis in tumor cells. Its derivatives may serve as pro-tumorigenic receptor inhibitors or apoptosis initiators .
Alzheimer’s Disease Therapy
Compounds containing piperidine structures have been used in drugs for Alzheimer’s disease therapy. The subject compound could be investigated for its ability to act as an anticholinergic agent, potentially slowing the progression of Alzheimer’s disease .
Antimicrobial and Antibiotic Properties
Piperidine derivatives have applications as antibiotics and antimicrobials. The bromophenyl group in “4-[(2,4-Dibromophenoxy)methyl]piperidine hydrochloride” might enhance these properties, making it a candidate for developing new antimicrobial agents .
Analgesic Applications
The analgesic properties of piperidine derivatives make them suitable for pain relief formulations. This compound could be synthesized into new analgesic drugs, especially for neuropathic pain, where piperidine compounds have shown efficacy .
Antioxidant Development
Piperidine structures are known for their antioxidant properties. “4-[(2,4-Dibromophenoxy)methyl]piperidine hydrochloride” could be used to develop antioxidants that help in reducing oxidative stress and preventing cell damage .
Antiviral and Antiparasitic Drugs
The compound’s structure allows for the exploration of its use in antiviral and antiparasitic drug development. Its derivatives could be effective against a range of viruses and parasites, contributing to the treatment of infectious diseases .
Neuropathic Pain Management
Lastly, the compound’s potential in managing neuropathic pain is noteworthy. It could be modified to enhance its analgesic properties, providing relief from chronic pain conditions associated with nerve damage .
Safety and Hazards
properties
IUPAC Name |
4-[(2,4-dibromophenoxy)methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Br2NO.ClH/c13-10-1-2-12(11(14)7-10)16-8-9-3-5-15-6-4-9;/h1-2,7,9,15H,3-6,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REPLNMAZZJYAHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=C(C=C(C=C2)Br)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Br2ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.52 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2,4-Dibromophenoxy)methyl]piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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